
An In-depth Technical Guide to the Physical
Properties of n-Pentanoyl Bromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Valeryl Bromide

Cat. No.: B158386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Pentanoyl bromide, also known as valeryl bromide, is a reactive acyl bromide with the

chemical formula C₅H₉BrO.[1] As a member of the acyl halide family, it serves as a key

intermediate in various organic syntheses, including the preparation of esters, amides, and

other carbonyl derivatives. Its utility in the pharmaceutical and agrochemical industries

necessitates a thorough understanding of its physical characteristics for safe handling, reaction

optimization, and process scale-up. This technical guide provides a comprehensive overview of

the known physical properties of n-pentanoyl bromide, outlines detailed experimental protocols

for their determination, and presents a logical workflow for these experimental procedures.

Core Physical Properties
n-Pentanoyl bromide is a colorless to light yellow or light orange clear liquid at room

temperature.[2] Like other acyl halides, it is sensitive to moisture. The following tables

summarize the available quantitative data for its key physical properties. It is important to note

that much of the publicly available data originates from chemical suppliers and calculated

values, with limited peer-reviewed experimental data.
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Property Value Source(s)

Chemical Formula C₅H₉BrO [1][2][3]

Molecular Weight 165.03 g/mol

CAS Number 1889-26-5

Physical State Liquid (at 20°C)

Appearance
Colorless to light yellow/orange

clear liquid

Thermal and Density Properties
Property Value Source(s)

Boiling Point 63 - 65 °C at 66 mmHg

64 °C at 66 mmHg

153.565 °C at 760 mmHg

(Calculated)

Melting Point No data available

Density 1.340 g/cm³

1.36 g/cm³

Specific Gravity (20/20) 1.34

Flash Point 56 °C

Optical and Solubility Properties
Property Value Source(s)

Refractive Index 1.460

Solubility in Water Reacts (hydrolyzes)

Solubility in Organic Solvents
Soluble (presumed in aprotic

solvents)
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Experimental Protocols
The following section details the methodologies for determining the key physical properties of

n-pentanoyl bromide. These protocols are based on standard laboratory techniques for organic

compounds and should be performed with appropriate safety precautions, given the corrosive

and moisture-sensitive nature of acyl halides.

Determination of Boiling Point
The boiling point of n-pentanoyl bromide can be accurately determined using the Thiele tube

method or by distillation.

Thiele Tube Method:

Sample Preparation: A small amount of n-pentanoyl bromide (0.5-1.0 mL) is placed in a

small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube

containing the sample.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-

boiling point oil (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner or a heating

mantle. The induced convection currents in the oil ensure uniform heating.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the capillary tube. The heat source is then removed.

Boiling Point Determination: The temperature at which the bubbling ceases and the liquid

just begins to enter the capillary tube is recorded as the boiling point at the ambient

atmospheric pressure. For precise measurements, the atmospheric pressure should be

recorded and the boiling point corrected to standard pressure (760 mmHg) if necessary.

Measurement of Density
The density of liquid n-pentanoyl bromide can be determined using a pycnometer.

Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.
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Sample Filling: The pycnometer is filled with n-pentanoyl bromide, taking care to avoid air

bubbles. The measurement should be conducted under an inert atmosphere (e.g., nitrogen

or argon) to prevent hydrolysis.

Temperature Equilibration: The filled pycnometer is placed in a constant temperature water

bath until it reaches the desired temperature (e.g., 20°C).

Volume Adjustment: Any excess liquid due to thermal expansion is removed, and the

pycnometer is sealed.

Weighing: The filled pycnometer is dried on the outside and weighed accurately.

Calculation: The density is calculated by dividing the mass of the n-pentanoyl bromide

(weight of filled pycnometer minus weight of empty pycnometer) by the known volume of the

pycnometer.

Determination of Refractive Index
The refractive index, a measure of how light propagates through the substance, is determined

using a refractometer.

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index (e.g., distilled water).

Sample Application: A few drops of n-pentanoyl bromide are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the instrument is adjusted to bring the dividing line

between the light and dark fields into sharp focus on the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is made should be recorded, as the refractive index is temperature-

dependent.

Assessment of Solubility
A qualitative assessment of solubility can be performed.
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Solubility in Water: A few drops of n-pentanoyl bromide are added to a test tube containing

deionized water. The mixture is observed for signs of dissolution versus the formation of a

separate layer and any evidence of a chemical reaction (e.g., fuming, evolution of gas),

which indicates hydrolysis.

Solubility in Organic Solvents: The solubility of n-pentanoyl bromide in various aprotic

organic solvents (e.g., dichloromethane, diethyl ether, tetrahydrofuran, hexane) is tested by

adding a small amount of the acyl bromide to a portion of the solvent and observing for

complete miscibility.

Experimental Workflow
The logical progression for determining the physical properties of n-pentanoyl bromide is

outlined in the following diagram. This workflow ensures that sample integrity is maintained and

that properties are determined in a systematic manner.
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Experimental Workflow for Physical Property Determination of n-Pentanoyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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